molecular formula C40H70O33 B1165475 Reduced XLFG oligosaccharide (XLFGol)

Reduced XLFG oligosaccharide (XLFGol)

Cat. No.: B1165475
Attention: For research use only. Not for human or veterinary use.
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Description

Reduced XLFG oligosaccharide (XLFGol) is a derivative of the xyloglucan oligosaccharide XLFG, characterized by a reduced terminal glucose residue substituted with sorbitol. Its molecular formula is C₆₃H₁₀₈O₅₂, with a degree of polymerization (DP) of 11 and a formula weight (FW) of 1,697.49 . XLFGol is enzymatically derived from xyloglucan, a hemicellulosic polysaccharide critical for plant cell wall structure and stress adaptation. Its structure includes a backbone of β-1,4-linked glucose residues substituted with xylose, galactose, and fucose side chains (XLFG: X = xylose, L = galactose, F = fucose, G = glucose) . XLFGol is commercially available with >75% purity and is utilized in plant biology research to study cell wall dynamics, salt stress responses, and immune modulation .

Properties

Molecular Formula

C40H70O33

Synonyms

C57H98O47

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Xyloglucan Oligosaccharides

Structural Comparisons

XLFGol differs from non-reduced and substituted analogues in terminal group chemistry, solubility, and mass spectral profiles. Key structural distinctions include:

Compound Structure DP FW Key Modifications m/z (MALDI-MS)
XLFGol Reduced XLFG 11 1,697.49 Sorbitol terminus ~1,571
XLFG Native XLFG 10 1,695.47 Native reducing end (Glc) ~1,571
XLFG(Ac) Acetylated XLFG 10 1,575.37 Single O-acetylation ~1,633
XXFGol Reduced XXFG 9 1,373.21 Sorbitol terminus ~1,247
XXXG Unbranched core 8 1,085 No galactose/fucose substitutions ~1,085

Key Observations :

  • Terminal Reduction : XLFGol’s sorbitol terminus enhances stability against enzymatic hydrolysis compared to native XLFG .
  • Acetylation : XLFG(Ac) exhibits altered solubility and interaction kinetics due to acetyl groups, impacting its role in cell wall remodeling .
  • Branching : XLFGol’s fucose moiety distinguishes it from XXFGol and XXXG, enabling specific biological interactions (e.g., receptor binding) .
Salt Stress Adaptation

XLFGol and XLFG accumulate under salt stress in Arabidopsis thaliana, regulated by xyloglucan endotransglucosylase/hydrolase (XTH30). Mutants lacking XTH30 show reduced XLFG levels, impairing salt tolerance . In contrast, XXFG and XXXG abundances decrease under stress, suggesting divergent roles .

Enzymatic Specificity
  • Digestion Profiles: Endoglucanases like ClXgl74A cleave XLFGol into DP4 fragments, whereas non-reduced XLFG produces larger oligosaccharides, reflecting structural accessibility differences .

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